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Compound of Interest

Compound Name: 2,5-Dinitroaniline

Cat. No.: B181689

Technical Support Center: 2,5-Dinitroaniline

This technical support center provides essential guidance on the handling and storage of 2,5-
Dinitroaniline for researchers, scientists, and drug development professionals. The following
information is compiled from various safety data sheets and chemical handling resources.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with 2,5-Dinitroaniline?

Al: 2,5-Dinitroaniline is a toxic substance that can be fatal if swallowed, inhaled, or in contact
with skin.[1][2] It may also cause damage to organs through prolonged or repeated exposure.
Dinitroanilines, as a class, can be explosive and flammable when exposed to heat or friction.

Q2: What are the immediate first aid measures in case of exposure?
A2:

 Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[3]

o Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
soap and plenty of water. Seek immediate medical attention.[3]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention. Never give anything by mouth to an unconscious person.[2]

Q3: What personal protective equipment (PPE) is required when handling 2,5-Dinitroaniline?
A3: A comprehensive range of PPE is necessary to ensure safety. This includes:
o Eye/Face Protection: Chemical safety goggles or a face shield.[1]

o Skin Protection: Chemical-resistant gloves (e.g., butyl rubber) and protective clothing to
prevent skin contact.

» Respiratory Protection: A NIOSH/MSHA-approved respirator is required, especially in areas
with inadequate ventilation or when dust is generated.[3]

Q4: How should 2,5-Dinitroaniline be stored?

A4: Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, strong acids, and sources of heat or ignition.[3] Keep containers tightly
closed and protect them from physical damage.

Troubleshooting Guide
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Issue Possible Cause

Solution

Caking or clumping of the solid )
_ Exposure to moisture.
material

Store in a tightly sealed
container in a dry environment.
If caking occurs, handle with

care to avoid dust generation.

) ] ] Exposure to light or
Discoloration of the material ) ) )
incompatible materials.

Store in an opaque, tightly
sealed container. Ensure
storage area is free from

incompatible substances.

Dust generation during

Improper handling techniques.

handling

Use a fume hood or ventilated
enclosure. Employ "wet"
handling techniques (e.g.,
dampening with a suitable
solvent) if appropriate for the

procedure.

Spill of 2,5-Dinitroaniline .
Accidental release.
powder

Evacuate the area. Wear
appropriate PPE. Carefully
sweep up the solid material,
avoiding dust generation, and
place it in a sealed container
for disposal. Ventilate the area

after cleanup.

Quantitative Data Summary

Note: Specific quantitative data for 2,5-Dinitroaniline is limited in publicly available resources.

The following table includes data for the closely related 2,4-Dinitroaniline isomer and general

dinitroanilines, which should be used as a guideline. Always refer to the specific Safety Data

Sheet (SDS) provided by your supplier for the most accurate information.
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Parameter Value Source Isomer/Class
Melting Point Approximately 135-136 °C 2,5-Dinitroaniline
Flash Point 224 °C (435 °F) 2,4-Dinitroaniline[4]
Autoignition Temperature 200 °C (392 °F) 2-Chloro-5-nitroaniline

Experimental Protocols

Protocol 1: Safe Weighing of 2,5-Dinitroaniline Powder

e Preparation:

o

Ensure a chemical fume hood is operational and the sash is at the appropriate height.

[¢]

Don all required PPE: lab coat, chemical safety goggles, and chemical-resistant gloves.

[¢]

Place a calibrated analytical balance inside the fume hood.

[e]

Prepare a sealed waste container within the fume hood for disposal of any contaminated
materials.

e Procedure:

o

Carefully open the 2,5-Dinitroaniline container inside the fume hood.

[¢]

Use a clean, dedicated spatula to transfer the desired amount of powder to a pre-tared
weighing vessel.

[¢]

Minimize the creation of dust by using slow and deliberate movements.

[e]

Once the desired weight is obtained, securely close the 2,5-Dinitroaniline container.

[e]

Record the weight.

e Cleanup:
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o Carefully wipe the spatula and any contaminated surfaces within the fume hood with a
damp cloth or paper towel, ensuring not to generate airborne dust.

o Dispose of all contaminated wipes and disposable items in the designated sealed waste

container.

o Wash hands thoroughly after completing the procedure.

Visual Workflow for Safe Handling

Handling,

Emergency ] »‘ Work Area & Tools

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,5-Dinitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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 To cite this document: BenchChem. [handling and storage best practices for 2,5-
Dinitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181689#handling-and-storage-best-practices-for-2-5-
dinitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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